Cas no 898348-21-5 (N-(4-chlorophenyl)-N'-(3-methoxyphenyl)methylethanediamide)

• Product Name: N-(4-chlorophenyl)-N'-(3-methoxyphenyl)methylethanediamide
• CAS No: 898348-21-5
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 5480602
• Update Time: 2025-05-19

N-(4-chlorophenyl)-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-[(3-methoxyphenyl)methyl]oxamide
• Ethanediamide, N1-(4-chlorophenyl)-N2-[(3-methoxyphenyl)methyl]-
• N-(4-chlorophenyl)-N'-(3-methoxyphenyl)methylethanediamide

• Inchi： 1S/C16H15ClN2O3/c1-22-14-4-2-3-11(9-14)10-18-15(20)16(21)19-13-7-5-12(17)6-8-13/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： KZWMKSFOIHRSEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NCC1=CC=CC(OC)=C1)=O

Additional information on N-(4-chlorophenyl)-N'-(3-methoxyphenyl)methylethanediamide

N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide: A Comprehensive Overview

N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide, also known by its CAS number 898348-21-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of ethanediamide, featuring two aromatic substituents: a 4-chlorophenyl group and a 3-methoxyphenyl group. The presence of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

The synthesis of N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide typically involves a multi-step process, often starting with the preparation of the corresponding diamine intermediates. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive areas like drug discovery and material synthesis.

One of the most notable applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The ethanediamide backbone provides multiple binding sites for metal ions, while the aromatic substituents contribute to the overall stability and functionality of the resulting materials. Recent studies have demonstrated that MOFs derived from this compound exhibit exceptional gas adsorption capabilities, particularly for gases like CO₂ and CH₄, making them promising candidates for environmental remediation and energy storage technologies.

In addition to its role in materials science, N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide has shown potential in pharmacological research. The compound's ability to act as a ligand in metalloenzyme mimics has been explored, with particular interest in its role in catalyzing reactions analogous to those performed by natural enzymes. This property opens avenues for its use in biocatalysis and green chemistry, where it could serve as an eco-friendly alternative to traditional catalysts.

The electronic properties of this compound are another area of active research. Computational studies have revealed that the substitution pattern on the aromatic rings significantly influences the molecule's π-electron distribution and conjugation pathways. These insights have led to its consideration as a building block for organic semiconductors and optoelectronic devices. Recent experiments have shown that films prepared from this compound exhibit desirable charge transport characteristics, making them suitable for applications in organic photovoltaics and light-emitting diodes (OLEDs).

From a toxicological perspective, understanding the safety profile of N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide is essential for its responsible use. Preliminary studies indicate that the compound exhibits low acute toxicity, though further research is required to assess its long-term effects and potential bioaccumulation. Regulatory bodies are increasingly emphasizing comprehensive toxicity assessments for chemical compounds, particularly those intended for industrial or medical applications.

In conclusion, N-(4-Chlorophenyl)-N'-(3-Methoxyphenyl)Methylethanediamide (CAS No: 898348-21-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a valuable tool for addressing contemporary challenges in energy storage, environmental protection, and sustainable chemistry. Continued research into its properties will undoubtedly unlock further opportunities for its utilization in innovative technologies.